
C.I. Disperse Orange 25 molecular formula and
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

Technical Profile of C.I. Disperse Orange 25
For Immediate Release

This technical data sheet provides an overview of the chemical and physical properties of C.I.

Disperse Orange 25, a monoazo dye utilized in various industrial applications. The information

is intended for researchers, scientists, and professionals in drug development and materials

science.

Chemical Identity and Properties
C.I. Disperse Orange 25 is an organic compound classified as a disperse dye.[1] Its chemical

structure features a single azo group.[2] The dye is recognized for its application in coloring

polyester and its blended fabrics.[1][2]

Identifier Value

Molecular Formula C17H17N5O2[2][3][4][5][6][7]

Molecular Weight 323.35 g/mol [2][3][7][8]

CAS Registry Number 31482-56-1[3][4][8][9]

Chemical Name

3-[ethyl[4-[2-(4-

nitrophenyl)diazenyl]phenyl]amino]-

propanenitrile[4]
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Physicochemical Data
The physical and chemical characteristics of C.I. Disperse Orange 25 are summarized below.

This data is essential for understanding its behavior in various experimental and industrial

settings.

Property Value

Appearance Orange uniform powder[1][2]

Melting Point 170 °C (decomposes)[1][5][8]

λmax 457 nm[8]

Density 1.19 g/cm³[5]

Boiling Point 555.0±45.0 °C (Predicted)[5]

Flash Point 289.5°C[5]

Applications and Research Interest
Primarily used in the textile industry for dyeing, C.I. Disperse Orange 25 has also garnered

attention in other scientific fields.[2][10] It is utilized as an optical sensor and fluorescent agent

in studies related to the biological treatment of wastewater.[3] Furthermore, its non-ionic,

aromatic nature makes it suitable for use in p-type semiconductors and can enhance the photo-

thermal properties of electrochemical devices.[1][8] The molecule's stable chemical structure

and significant dipole moment have led to its investigation as a non-linear optical (NLO)

material.[1][8]

Synthesis Overview
The manufacturing process for C.I. Disperse Orange 25 involves the diazotization of 4-

nitrobenzenamine, which is then coupled with N-ethyl-N-cyanoethylaniline.[1][2][4]

Logical Relationship of Synthesis
The synthesis of C.I. Disperse Orange 25 follows a standard azo coupling reaction pathway.

The key steps are outlined in the diagram below.
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Synthesis of C.I. Disperse Orange 25

4-Nitrobenzenamine

Diazotization

Reacts with NaNO2, HCl

Diazo Intermediate

Azo Coupling

N-ethyl-N-cyanoethylaniline

C.I. Disperse Orange 25

Click to download full resolution via product page

Caption: Synthesis pathway of C.I. Disperse Orange 25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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